4-tert-butyl-N-[[5-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-4-phenyl-1,2,4-triazol-3-yl]methyl]benzamide

• IUPAC Name: 4-tert-butyl-N-[[5-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-4-phenyl-1,2,4-triazol-3-yl]methyl]benzamide
• InChI: InChI=1S/C28H28FN5O2S/c1-28(2,3)20-11-9-19(10-12-20)26(36)30-17-24-32-33-27(34(24)23-7-5-4-6-8-23)37-18-25(35)31-22-15-13-21(29)14-16-22/h4-16H,17-18H2,1-3H3,(H,30,36)(H,31,35)
• InChI Key: GBWDVWHLKMPQQO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)NCC2=NN=C(N2C3=CC=CC=C3)SCC(=O)NC4=CC=C(C=C4)F
• Molecular Formula: C28H28FN5O2S
• Molecular Weight: 517.6 g/mol
• CAS No.: 393841-26-4

Description

This compound features a 1,2,4-triazole core substituted at position 4 with a phenyl group and at position 5 with a sulfanyl-ethyl moiety bearing a 4-fluoroanilino-oxo group. The triazole is further functionalized via a methyl bridge to a 4-tert-butylbenzamide group.

Biological Activity

The compound 4-tert-butyl-N-[[5-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-4-phenyl-1,2,4-triazol-3-yl]methyl]benzamide represents a novel class of biologically active molecules, particularly in the realm of medicinal chemistry. This compound is characterized by its unique structural features, which include a triazole moiety known for its diverse biological activities. This article explores the biological activity of this compound, supported by data tables and research findings.

Chemical Structure

The molecular structure of the compound can be represented as follows:

$$\text{C}_{23}\text{H}_{27}\text{F}\text{N}_{4}\text{O}_{3}\text{S}$$

This structural complexity contributes to its potential pharmacological effects.

Biological Activity Overview

The biological activities of 4-tert-butyl-N-[[5-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-4-phenyl-1,2,4-triazol-3-yl]methyl]benzamide can be categorized into several key areas:

• Antimicrobial Activity : Compounds containing the 1,2,4-triazole scaffold have shown significant antimicrobial properties against various bacterial strains. Research indicates that derivatives of this class exhibit minimum inhibitory concentrations (MIC) in the low micromolar range against pathogens such as Staphylococcus aureus and Escherichia coli .
• Anticancer Properties : The triazole derivatives are also noted for their anticancer activities. Studies have demonstrated that these compounds can induce apoptosis in cancer cell lines through various mechanisms, including the inhibition of specific kinases and modulation of apoptotic pathways .
• Anti-inflammatory Effects : The compound has displayed potential anti-inflammatory properties, which may be attributed to its ability to inhibit pro-inflammatory cytokines and enzymes involved in inflammatory processes .

Research Findings

Recent studies have explored the pharmacological profile and structure-activity relationships (SAR) associated with this compound and its analogs. Key findings include:

Activity Type	Observed Effects	Reference
Antimicrobial	Effective against S. aureus, E. coli (MIC: 0.125–8 μg/mL)
Anticancer	Induction of apoptosis in A549 lung cancer cells
Anti-inflammatory	Reduction in TNF-alpha levels in vitro

Case Studies

• Antimicrobial Efficacy : In a study evaluating the antimicrobial activity of various triazole derivatives, 4-tert-butyl-N-[[5-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-4-phenyl-1,2,4-triazol-3-yl]methyl]benzamide exhibited a remarkable MIC against Klebsiella pneumoniae, indicating its potential as a therapeutic agent against resistant strains .
• Cancer Cell Line Testing : A series of experiments conducted on several cancer cell lines revealed that this compound significantly inhibited cell proliferation in both breast and lung cancer models. The mechanism was linked to the downregulation of Bcl-2 proteins, promoting apoptosis .

Scientific Research Applications

Medicinal Chemistry Applications

Antimicrobial Activity
The compound has demonstrated promising antimicrobial properties. Studies indicate that derivatives of similar triazole structures exhibit significant antibacterial activity against various pathogens. For instance, thiazole-bearing molecules have been shown to possess strong antimicrobial effects comparable to established antibiotics like norfloxacin . Given the structural similarities, it is plausible that 4-tert-butyl-N-[[5-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-4-phenyl-1,2,4-triazol-3-yl]methyl]benzamide may also exhibit such properties.

Anticancer Properties
Research on triazole derivatives has revealed their potential as anticancer agents. The compound's unique structure may interfere with cancer cell proliferation and induce apoptosis. For example, compounds containing triazole rings have been studied for their ability to inhibit tumor growth in various cancer models . Further investigation into the specific mechanisms of action of this compound could yield valuable insights into its therapeutic potential.

Agricultural Applications

Fungicide Development
The compound's triazole moiety suggests potential applications in agricultural fungicides. Triazoles are well-known for their efficacy in controlling fungal diseases in crops. A study on similar compounds indicated effective antifungal activity against plant pathogens, which could be extrapolated to suggest that 4-tert-butyl-N-[[5-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-4-phenyl-1,2,4-triazol-3-yl]methyl]benzamide might serve as a lead compound for developing new agricultural fungicides .

Material Science Applications

Polymer Chemistry
The synthesis of polymers incorporating this compound could lead to materials with enhanced properties. The tert-butyl group can improve solubility and processability, while the triazole ring may impart thermal stability and resistance to degradation. Research into polymer composites that leverage such compounds has shown improvements in mechanical properties and thermal performance .

Data Tables

Application Area	Potential Benefits	Related Studies
Medicinal Chemistry	Antimicrobial and anticancer properties	Studies on triazole derivatives
Agriculture	Development of effective fungicides	Research on antifungal activity of triazoles
Material Science	Enhanced polymer properties	Investigations into polymer composites

Case Studies

• Antimicrobial Efficacy Study : A study conducted on triazole derivatives showed that compounds with similar structural features exhibited significant inhibition against Staphylococcus aureus and Escherichia coli. This suggests a pathway for further exploration of 4-tert-butyl-N-[[5-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-4-phenyl-1,2,4-triazol-3-yl]methyl]benzamide as an antimicrobial agent .
• Fungicidal Activity Assessment : Research analyzing the effectiveness of triazole-based fungicides demonstrated a marked reduction in fungal growth in treated crops compared to controls. This reinforces the hypothesis that 4-tert-butyl-N-[[5-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-4-phenyl-1,2,4-triazol-3-yl]methyl]benzamide could serve as a potent agricultural fungicide .
• Polymer Development Experiment : An experimental study focusing on the incorporation of similar compounds into polymer matrices revealed enhanced mechanical strength and thermal stability. This indicates that 4-tert-butyl-N-[[5-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-4-phenyl-1,2,4-triazol-3-yl]methyl]benzamide could be beneficial in developing advanced materials for industrial applications .

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

The following analysis compares the target compound with structurally similar 1,2,4-triazole derivatives, focusing on substituent effects and synthetic strategies.

Core Structural Variations

Target Compound

• 1,2,4-Triazole Substituents: Position 4: Phenyl (electron-rich aromatic group). Position 5: [2-(4-fluoroanilino)-2-oxoethyl]sulfanyl (keto-ethylsulfanyl linker with 4-fluoroaniline).
• Benzamide Group : 4-tert-butyl substitution (bulky, lipophilic).

Analogous Compounds

N-[4-(benzyloxy)phenyl]-2-((5-(4-(tert-butyl)phenyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl)thio)acetamide :

• Triazole Substituents :

• Position 4: 4-Methoxyphenyl (electron-donating methoxy group).
• Position 5: 4-tert-butylphenyl (lipophilic substituent). Benzamide Group: 4-benzyloxy substitution (enhances solubility via polar ether linkage).

2-{[5-(4-tert-butylphenyl)-4-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(2-methoxydibenzo[b,d]furan-3-yl)acetamide : Triazole Substituents: Similar to the above but with a dibenzofuran acetamide group.

S-Alkylated 1,2,4-Triazoles (e.g., Compounds [10–15] in ) :

• General Structure : 5-(4-sulfonylphenyl)-4-(2,4-difluorophenyl)-triazole-3-thiones alkylated with α-halogenated ketones.
• Key Difference : Sulfonyl groups increase polarity, while fluorinated aryl rings enhance metabolic stability. The target compound lacks sulfonyl groups but incorporates a 4-fluoroaniline, balancing lipophilicity and electronic effects.

Spectral and Physicochemical Properties

Property	Target Compound	Compound [10–15]	N-[4-(benzyloxy)phenyl]-...
IR νC=S (cm⁻¹)	~1247–1255 (C=S stretch)	1247–1255 (thione tautomer)	Not reported
Lipophilicity (logP)	High (tert-butyl, phenyl)	Moderate (sulfonyl groups)	Moderate (benzyloxy)
Tautomerism	Thione form dominant	Thione form confirmed	Not applicable

• Key Observations :
  • The target compound’s IR spectrum aligns with thione tautomer dominance, similar to compounds [7–9] in .
  • The tert-butyl group increases logP compared to sulfonyl or benzyloxy analogs, suggesting improved membrane penetration.